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Compound of Interest

Compound Name: DL-Homocysteine-d4

Cat. No.: B1145503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety, handling, and

application of DL-Homocysteine-d4. This deuterated analog of homocysteine is a critical tool

in metabolic research, clinical diagnostics, and drug development, primarily utilized as an

internal standard for the accurate quantification of endogenous homocysteine levels in

biological samples.

Safety Data Sheet and Handling Guidelines
This section outlines the crucial safety information for DL-Homocysteine-d4, compiled from

various supplier safety data sheets. It is imperative to handle this compound in a controlled

laboratory environment, adhering to the safety precautions detailed below.

Hazard Identification
DL-Homocysteine-d4 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS). However, as with any chemical compound, caution is advised. The

chemical, physical, and toxicological properties have not been thoroughly investigated.[1]

Potential hazards include:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[1]
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Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.[1]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken:

General Advice: Consult a physician and show them the safety data sheet.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.[1][2]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1][2]

Eye Contact: Flush eyes with water as a precaution.[1][2]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water

and consult a physician.[1][2]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and safety of DL-
Homocysteine-d4.

Handling: Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.

[2] Use in a well-ventilated area, such as a laboratory fume hood.[2] Practice good industrial

hygiene, including washing hands before breaks and at the end of the workday.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3][4]

Recommended storage temperatures vary by supplier, ranging from room temperature to

refrigerated (+2°C to +8°C) or frozen (-20°C).[1][2][5][6][7][8] It is also advised to protect the

compound from light.[1][7] For long-term stability and to prevent hydrogen-deuterium

exchange, store as a solid under an inert atmosphere (e.g., argon or nitrogen) in a

desiccator.

Personal Protective Equipment (PPE)
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When handling DL-Homocysteine-d4, the following personal protective equipment should be

worn:

Eye/Face Protection: Safety glasses with side-shields or goggles.[1][2]

Skin Protection: Protective gloves and impervious clothing.[1][2]

Respiratory Protection: Use a NIOSH/CEN approved respirator when appropriate.[1][2]

Physicochemical Properties
The following tables summarize the key physical and chemical properties of DL-
Homocysteine-d4.

Property Value Reference

Molecular Formula C4D4H5NO2S [6]

Molecular Weight 139.21 g/mol [7][9]

Appearance White to off-white powder/solid [2][3]

Purity >95% [6][10]

Isotopic Enrichment 98 atom % D [10]

Storage Temperature
-20°C to 8°C (varies by

supplier)
[1][5][6][7][8]

Solubility Soluble in water [8]

Identifier Value Reference

CAS Number 416845-90-4 [5][6]

Unlabeled CAS Number 454-29-5 [6][7]

InChI Key
FFFHZYDWPBMWHY-

LNLMKGTHSA-N
[5]
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Experimental Protocols
DL-Homocysteine-d4 is most commonly used as an internal standard in stable isotope dilution

assays for the quantification of total homocysteine in biological matrices like plasma or serum

by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below is a detailed,

representative protocol adapted from established methods.

Quantification of Total Homocysteine in Plasma using
LC-MS/MS
This protocol describes the steps for sample preparation and analysis to determine the

concentration of total homocysteine.

3.1.1 Materials and Reagents

DL-Homocysteine-d4 (as internal standard)

DL-Homocysteine (for calibration standards)

Tris-(2-carboxyethyl) phosphine (TCEP) or Dithiothreitol (DTT) as a reducing agent

Trichloroacetic acid (TCA) or Acetonitrile with formic acid for protein precipitation

Methanol

Water (LC-MS grade)

Formic Acid

Heptafluorobutyric acid (HFBA) as an ion-pairing agent (optional, for improved

chromatography)

Plasma or serum samples

Microcentrifuge tubes

Vortex mixer
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Centrifuge

LC-MS/MS system with an electrospray ionization (ESI) source

3.1.2 Preparation of Solutions

Internal Standard Stock Solution: Prepare a stock solution of DL-Homocysteine-d4 in water.

Calibration Standard Stock Solution: Prepare a stock solution of unlabeled DL-Homocysteine

in water.

Working Calibration Standards: Serially dilute the calibration standard stock solution with a

surrogate matrix (e.g., 2% Bovine Serum Albumin) to create a series of calibration standards

with known concentrations.

Reducing Agent Solution: Prepare a solution of TCEP or DTT in water.

Precipitation Solution: Prepare a solution of TCA in water or 0.1% formic acid in acetonitrile.

3.1.3 Sample Preparation

Pipette a small volume (e.g., 50-100 µL) of plasma/serum, calibration standard, or quality

control sample into a microcentrifuge tube.[10]

Add the internal standard solution (containing DL-Homocysteine-d4) to each tube.[10]

Add the reducing agent solution to each tube to reduce disulfide bonds and release free

homocysteine.[11]

Incubate the mixture at room temperature or 37°C for a specified time (e.g., 5-30 minutes).

[10]

Add the cold precipitation solution to each tube to precipitate proteins.[10]

Vortex the tubes vigorously for 30 seconds.

Centrifuge at high speed (e.g., 10,000 x g) for 5-10 minutes at 4°C.[10]
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Carefully transfer the supernatant to a new tube or vial for LC-MS/MS analysis.

3.1.4 LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A suitable C8 or cyano column.

Mobile Phase: A gradient of water and acetonitrile, often with an ion-pairing agent like

HFBA and/or formic acid to improve peak shape and retention.

Flow Rate: Typically 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Selected Reaction Monitoring (SRM).

SRM Transitions:

Homocysteine (unlabeled): m/z 136 -> 90

DL-Homocysteine-d4 (internal standard): m/z 140 -> 94[9]

Optimize other MS parameters (e.g., capillary voltage, source temperature, collision

energy) for maximum signal intensity.

3.1.5 Data Analysis

Integrate the peak areas for both the unlabeled homocysteine and the DL-Homocysteine-
d4 internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.
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Determine the concentration of homocysteine in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Biological Pathways and Experimental Workflows
The following diagrams, created using the DOT language for Graphviz, illustrate a general

experimental workflow for using DL-Homocysteine-d4 as an internal standard and the key

metabolic pathways involving homocysteine.

Diagrams

Experimental Workflow for Homocysteine Quantification

Sample Preparation Analysis

Plasma/Serum Sample Add DL-Homocysteine-d4
(Internal Standard) Reduce with TCEP/DTT Precipitate Proteins Centrifuge Collect Supernatant LC-MS/MS Analysis
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Data Processing
(Peak Area Ratio)

Quantification
(Calibration Curve)
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Caption: Workflow for quantifying homocysteine using DL-Homocysteine-d4.
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Homocysteine Metabolic Pathways
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Caption: Key metabolic pathways of homocysteine.
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Homocysteine-Induced Oxidative Stress
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Caption: Simplified pathway of homocysteine-induced oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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